(Z)-4-methyl-2-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)pentanoic acid

• IUPAC Name: 4-methyl-2-[(5Z)-4-oxo-5-(pyridin-3-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanoic acid
• InChI: InChI=1S/C15H16N2O3S2/c1-9(2)6-11(14(19)20)17-13(18)12(22-15(17)21)7-10-4-3-5-16-8-10/h3-5,7-9,11H,6H2,1-2H3,(H,19,20)/b12-7-
• InChI Key: RPNMZAXGOJRFQL-GHXNOFRVSA-N
• Canonical SMILES: CC(C)CC(C(=O)O)N1C(=O)C(=CC2=CN=CC=C2)SC1=S
• Isomeric SMILES: CC(C)CC(C(=O)O)N1C(=O)/C(=C/C2=CN=CC=C2)/SC1=S
• Molecular Formula: C15H16N2O3S2
• Molecular Weight: 336.4 g/mol
• CAS No.: 868141-68-8

Description

(Z)-4-methyl-2-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)pentanoic acid is a useful research compound. Its molecular formula is C15H16N2O3S2 and its molecular weight is 336.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Chemical Reactivity

One significant area of application is in the synthesis of heterocyclic compounds, which are crucial in the development of pharmaceuticals and materials. Kandeel and Youssef (2001) investigated the reactions of 5-Aroylmethylene-3-benzyl-4-oxo-2-thioxo-1,3-thiazolidines with nitrile oxides, showcasing the compound's utility in synthesizing a range of heterocyclic structures, including Z-2,4-dioxo analogues and 1,4,2,5-dioxadiazines. This study underscores the compound's versatility in organic synthesis, offering pathways to various biologically and industrially relevant molecules (K. Kandeel & A. S. Youssef, 2001).

Pharmacological Applications

In the pharmacological domain, derivatives of the compound have been explored for their therapeutic potential. A novel compound combining specific thromboxane A2 synthetase inhibition with thromboxane A2/prostaglandin endoperoxide receptor blockade was studied by Clerck et al. (1989). This compound demonstrated significant in vivo activity, including inhibition of platelet aggregation and potential applications in cardiovascular disease management (F. Clerck et al., 1989).

Antiviral Research

Another application is in antiviral research, where derivatives have shown promise as inhibitors of viral proteins. For example, a novel orally bioavailable inhibitor of human rhinovirus 3C protease demonstrated potent antiviral activity against a broad spectrum of rhinovirus serotypes and related picornaviruses. This highlights the potential of derivatives in developing new antiviral therapies (A. Patick et al., 2005).